Cas no 1073556-31-6 ((2R)-2-(Trifluoromethyl)pyrrolidine)

• Product Name: (2R)-2-(Trifluoromethyl)pyrrolidine
• CAS No: 1073556-31-6
• MF: C₅H₈F₃N
• MW: 139.118931770325
• MDL: MFCD07784180
• CID: 1083755
• PubChem ID: 7015082
• Update Time: 2025-11-02

(2R)-2-(Trifluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(Trifluoromethyl)pyrrolidine
• (R)-(-)-2-(Trifluoromethyl)pyrrolidine
• 2(R)-2-Trifluoromethylpyrrolidine
• (2R)-2-(tert-butyldimethylsilyloxy)but-3-yne
• (R)-(but-3-yn-2-yloxy)(tert-butyl)dimethylsilane
• (R)-2-(trifluoromethyl)pyrrolidine
• (R)-2-trifluoromethylpyrrolidine
• (R)-3-(tert-butyldimethylsilyloxy)but-1-yne
• (R)-3-tert-butyldimethylsilyloxy-1-butyne
• CTK0A1139
• Silane, (1,1-dimethylethyl)dimethyl[[(1R)-1-methyl-2-propynyl]oxy]-
• (R)-2-Trifluoromethyl-pyrrolidine
• 1073556-31-6
• A857493
• DTXSID101294766
• Not available;(R)-2-TRIFLUOROMETHYLPYRROLIDINE
• AS-38514
• EN300-4513020
• J-004166
• (2R)-2-(Trifluoromethyl)-pyrrolidine
• AKOS005254483
• (R)-2-(trifluoromethyl)-pyrrolidine
• SCHEMBL894123
• CS-0099952
• MFCD07784180
• 2-(r)-2-trifluoromethylpyrrolidine
• (R)-(-)-2-(Trifluoromethyl)pyrrolidine, 97%

• MDL： MFCD07784180
• Inchi： 1S/C5H8F3N/c6-5(7,8)4-2-1-3-9-4/h4,9H,1-3H2/t4-/m1/s1
• InChI Key： VINAMCOZNJHNIH-SCSAIBSYSA-N
• SMILES： FC([C@H]1CCCN1)(F)F

Computed Properties

• Exact Mass: 139.06088375g/mol
• Monoisotopic Mass: 139.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 29-33 °C
• Boiling Point: 110-111 °C
• Flash Point: 7.5±25.9 °C
• Vapor Pressure: 60.3±0.2 mmHg at 25°C

(2R)-2-(Trifluoromethyl)pyrrolidine Security Information

• Signal Word：Warning
• Hazard Statement： H228;H302;H315;H319;H335;H400
• Warning Statement： P210;P261;P273;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2R)-2-(Trifluoromethyl)pyrrolidine

Compound Introduction: (2R)-2-(Trifluoromethyl)pyrrolidine (CAS No. 1073556-31-6)

(2R)-2-(Trifluoromethyl)pyrrolidine is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and electronic properties. This compound, identified by the CAS number 1073556-31-6, belongs to the pyrrolidine class, which is a prominent scaffold in medicinal chemistry. The presence of a trifluoromethyl group at the 2-position introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule, making it a valuable building block for drug discovery.

The trifluoromethyl group is particularly interesting because it can enhance metabolic stability, improve lipophilicity, and influence pharmacokinetic profiles of drug candidates. These attributes have made pyrrolidines with trifluoromethyl substitutions attractive for developing novel therapeutics. Recent studies have highlighted the role of such compounds in targeting various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of (2R)-2-(Trifluoromethyl)pyrrolidine have been explored for their potential in treating neurological disorders, where the fluorine atoms contribute to increased blood-brain barrier penetration.

In the realm of drug design, the stereochemistry of (2R)-2-(Trifluoromethyl)pyrrolidine is also a critical factor. The (R) configuration at the 2-position imparts specific spatial and electronic properties that can dictate interactions with biological targets. Researchers have leveraged this chirality to develop enantiomerically pure compounds with enhanced selectivity and reduced side effects. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to understand how the trifluoromethyl group influences the conformational flexibility and binding modes of these molecules.

Recent advancements in synthetic chemistry have enabled more efficient routes to (2R)-2-(Trifluoromethyl)pyrrolidine, allowing for scalable production of high-purity material. These synthetic strategies often involve transition metal-catalyzed reactions and asymmetric hydrogenation techniques, which are essential for constructing complex heterocycles with high enantioselectivity. The ability to produce such compounds in multi-kilogram quantities has been crucial for preclinical studies and clinical trials.

The pharmacological potential of (2R)-2-(Trifluoromethyl)pyrrolidine has been investigated in several therapeutic areas. For example, studies have demonstrated its utility in developing kinase inhibitors, where the trifluoromethyl group enhances binding affinity to target enzymes. Additionally, derivatives of this compound have shown promise in antiviral and anti-inflammatory applications. The fluorine atoms contribute to increased bioavailability and prolonged half-life, making it an ideal candidate for drug development.

One notable application of (2R)-2-(Trifluoromethyl)pyrrolidine is in the synthesis of protease inhibitors, which are critical for treating diseases such as HIV and cancer. The trifluoromethyl group’s ability to stabilize carbonyl intermediates during catalytic reactions has been exploited to develop more potent and selective inhibitors. Furthermore, recent research has explored its role in developing small-molecule chaperones that assist in protein folding and prevent misfolding diseases.

The safety profile of (2R)-2-(Trifluoromethyl)pyrrolidine has also been thoroughly evaluated through toxicological studies. These investigations have focused on assessing its acute toxicity, chronic exposure risks, and potential environmental impact. The compound has demonstrated moderate solubility in organic solvents but low bioaccumulation potential, suggesting favorable safety characteristics for pharmaceutical use.

Future directions in research on (2R)-2-(Trifluoromethyl)pyrrolidine include exploring its applications in targeted therapy and personalized medicine. By integrating machine learning algorithms with experimental data, researchers aim to identify novel derivatives with optimized pharmacological properties. Additionally, green chemistry approaches are being developed to minimize waste and energy consumption during synthesis, aligning with sustainable pharmaceutical practices.

In conclusion,(2R)-2-(Trifluoromethyl)pyrrolidine (CAS No. 1073556-31-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a valuable tool for developing next-generation therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.